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Compound of Interest

Compound Name: 3-Nitroaniline

cat. No.: B104315

An In-depth Technical Guide to 3-Nitroaniline (CAS 99-09-2)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Nitroaniline (CAS 99-09-2),
a significant chemical intermediate. It covers its chemical and physical properties, synthesis
protocols, key applications, and safety information, presented in a format tailored for scientific
and research professionals.

Core Chemical Identity and Properties

3-Nitroaniline, also known as m-nitroaniline, is an organic compound with the formula
CeHeN202.[1][2] It is a derivative of aniline with a nitro functional group at the meta-position.[2]
[3] This arrangement of an electron-donating amino group and an electron-withdrawing nitro
group on the benzene ring dictates its chemical reactivity and makes it a versatile precursor in
organic synthesis.[3] It appears as yellow, rhombic crystals or a powder.[1][4]

Physical and Chemical Data

The following table summarizes the key quantitative properties of 3-Nitroaniline.
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Property Value Reference(s)
Molecular Formula CeHeN202 [51[6]
Molecular Weight 138.12 g/mol [11051[7]
Melting Point 111-114 °C [51[71[8]
Boiling Point 306 °C [21[5][8]
Density 0.901 g/cm? [8][9]
Vapor Pressure 1 mm Hg (119 °C) [11[7118]
Flash Point 196 °C (384.8 °F) - closed cup [11[71[8]
Water Solubility 1.25 g/L (at 20 °C) [1][8][10]
pKa 2.47 [2][8]
Log Kow (LogP) 1.37 [11]

Henry's Law Constant

7.9 x 10—° atm-m3/mol

[1]

Appearance

Yellow crystals, powder, or

chunks

[1]i4]8]

Spectral Data

Key spectral data for the identification and characterization of 3-Nitroaniline are summarized

below.
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Spectral Technique

Key Features and References

1H NMR

Spectra available from sources like
ChemicalBook.[12]

13C NMR

Data available in spectral databases.[12]

Infrared (IR)

Spectrum available from sources like
ChemicalBook.[12]

Mass Spectrometry (MS)

Electron ionization mass spectrum is well-
documented and available on the NIST
WebBook.[12][13]

UV/Visible

Spectrum data is available on the NIST
WebBook.[13]

Synthesis and Manufacturing

The primary commercial production method for 3-Nitroaniline is the selective partial reduction

of m-dinitrobenzene.[2][14][15] Reagents like sodium sulfide or sodium polysulfide are

commonly used in a process known as the Zinin reaction.[1][2] Catalytic hydrogenation is

another established method.[15]
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Selective Reducing Agent
(e.g., NazS, (NHa4)2S, Hz/Catalyst)

m-Dinitrobenzene

Selective Reduction of one -NO2 group

y

3-Nitroaniline

Click to download full resolution via product page
Figure 1: Chemical synthesis pathway of 3-Nitroaniline.
Experimental Protocols

Protocol: Synthesis of 3-Nitroaniline via Selective
Reduction

This protocol details the synthesis of 3-nitroaniline from m-dinitrobenzene using sodium
sulfide, adapted from established laboratory procedures.[16][17][18]

Materials:
e m-Dinitrobenzene
e Sodium sulfide nonahydrate (NazS-9H20)

e Methanol or Ethanol
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o Water

e Hydrochloric acid (HCI)

o Ammonium hydroxide (NH4OH)
e |ce

» Round-bottom flask, reflux condenser, dropping funnel, beaker, stirring apparatus, heating
mantle, filtration apparatus.

Methodology:

o Preparation of Reducing Solution: In a beaker, dissolve sodium sulfide in water. For more
controlled reduction, a sodium hydrogen sulfide solution can be prepared by reacting sodium
sulfide with sodium bicarbonate.[17][18]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and stirrer,
dissolve m-dinitrobenzene in ethanol or methanol. Heat the mixture to a gentle reflux.[16][17]

e Reduction: Slowly add the sodium sulfide solution to the refluxing m-dinitrobenzene solution
from a dropping funnel over a period of 10-20 minutes. A color change should be observed
as the reduction proceeds.[16][17]

o Reaction Completion: Continue refluxing for an additional 30 minutes to ensure the reaction
goes to completion. The endpoint can be checked by spotting a drop of the reaction mixture
on filter paper and adding a drop of iron or copper sulfate solution; the absence of a black
sulfide precipitate indicates completion.[16]

e |solation of Crude Product: After the reaction is complete, cool the mixture rapidly by adding
ice.[16] The crude 3-nitroaniline will precipitate. Filter the solid product and wash it with cold
water.[16][17]

e Purification:

o The crude product can be extracted by warming with dilute hydrochloric acid to form the
hydrochloride salt.[16]
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o Filter the solution to remove any unreacted starting material or byproducts.

o Neutralize the filtrate with ammonium hydroxide to precipitate the purified 3-nitroaniline
base.[16]

o Filter the purified product, wash with cold water, and dry.

o For higher purity, recrystallize the product from hot water or aqueous methanol.[16][17]
The expected melting point of the pure product is 114 °C.[16]

Figure 2: Experimental workflow for the synthesis and purification of 3-Nitroaniline.

Protocol: Analysis of 3-Nitroaniline in Water by HPLC

This protocol outlines a method for the determination of 3-nitroaniline in environmental water
samples using High-Performance Liquid Chromatography (HPLC) with UV detection, often
preceded by a solid-phase extraction (SPE) step for sample concentration.[19][20][21]

Materials & Equipment:

HPLC system with UV detector

o C18 analytical column

e On-line or off-line Solid-Phase Extraction (SPE) system with HRP or C18 cartridges

« 3-Nitroaniline analytical standard

o Methanol (HPLC grade)

o Water (HPLC grade)

e Sample filtration apparatus (e.g., 0.45 pm filters)

Methodology:

o Standard Preparation: Prepare a stock solution of 3-Nitroaniline (e.g., 1000 mg/L) in
methanol. Create a series of working standards by diluting the stock solution with HPLC-
grade water to cover the desired concentration range (e.g., 1-100 pg/L).[20][21]
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o Sample Preparation: Collect water samples. Filter the samples through a 0.45 um filter to
remove particulate matter.

» Solid-Phase Extraction (Enrichment):
o Condition an SPE cartridge (e.g., C18) with methanol followed by HPLC-grade water.

o Load a known volume of the filtered water sample onto the cartridge. Aniline compounds
will be retained.

o Wash the cartridge with water to remove interfering substances.

o Elute the retained 3-Nitroaniline with a small volume of methanol or another suitable
organic solvent.

o This process can be automated using an on-line SPE system coupled directly to the
HPLC.[20][21]

o HPLC Analysis:

[e]

Mobile Phase: A gradient of methanol and water or acetonitrile and water is typically used.

o

Column: A C18 reversed-phase column (e.g., 3 pm particle size, 3 x 150 mm).[21]

[¢]

Flow Rate: Approximately 0.5 - 1.0 mL/min.

[e]

Injection Volume: 10-100 pL of the concentrated eluate or prepared standard.

[e]

Detection: UV detector set to an appropriate wavelength (e.g., 227 nm).[19]

e Quantification: Create a calibration curve by plotting the peak area of the standards against
their concentration. Determine the concentration of 3-Nitroaniline in the sample by
comparing its peak area to the calibration curve.

Applications and Uses

3-Nitroaniline is a crucial intermediate in several industrial sectors. Its primary use is as a
precursor in the synthesis of other organic compounds.[3][6]
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e Dyes and Pigments: It is a key starting material for azo dyes.[2][4][6] It serves as a diazo
component (known as Fast Orange R Base) for producing dyes such as C.I. Disperse Yellow
5 and C.I. Acid Blue 29.[2][4][11]

o Pharmaceuticals: The compound is a building block in the synthesis of various active
pharmaceutical ingredients (APIs), including analgesics and anti-inflammatory agents.[6]

o Corrosion Inhibitors: It is used in the preparation of corrosion inhibitors for mechanical and
electronic applications.[15]

o Other Industrial Uses: It finds application in the production of certain explosives and as a
versatile research reagent in organic chemistry laboratories.[6]

Figure 3: Logical diagram of the primary applications of 3-Nitroaniline.

Safety and Toxicology

3-Nitroaniline is classified as a toxic substance and requires careful handling.[7][22]

o Hazard Classifications: It is acutely toxic if swallowed, in contact with skin, or if inhaled
(Acute Tox. 3).[7][10] It may cause damage to organs (kidney, liver, heart, blood) through
prolonged or repeated exposure.[7]

e Environmental Hazards: The compound is harmful to aquatic life with long-lasting effects.[7]
[22][23]

e Handling Precautions: Use only in well-ventilated areas and wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and respiratory protection.[22]
[23] Avoid formation of dust.[23] Store in a cool, dry, well-ventilated place, locked up.[8][22]

» First Aid: In case of exposure, seek immediate medical attention. For skin contact, wash off
with plenty of soap and water.[22][23] If inhaled, move the person to fresh air.[23] If
swallowed, rinse mouth with water and call a poison center or doctor immediately.[22][23]

Toxicological Data
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Endpoint Species Value Reference(s)
LDso (Oral) Rat 535 mg/kg [1][5]
LDso (Oral) Mouse 308 mg/kg [1][5]
LDso (Oral) Guinea Pig 450 mg/kg [5]
o ) Genotoxic effects
Genotoxicity Bacterial Test [24]
observed

. . ) Genotoxic effects
Genotoxicity In Vitro Non-Bacterial " q [24]
observe

o Unscheduled DNA )
Genotoxicity Svnthesi Negative response [25]
ynthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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